Cas no 2227767-63-5 (5-(1R)-3-amino-1-hydroxypropyl-2-nitrophenol)

• Product Name: 5-(1R)-3-amino-1-hydroxypropyl-2-nitrophenol
• CAS No: 2227767-63-5
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 6304081
• PubChem ID: 165736160
• Update Time: 2025-05-22

5-(1R)-3-amino-1-hydroxypropyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-(1R)-3-amino-1-hydroxypropyl-2-nitrophenol
• 2227767-63-5
• 5-[(1R)-3-amino-1-hydroxypropyl]-2-nitrophenol
• EN300-1815658

• Inchi： 1S/C9H12N2O4/c10-4-3-8(12)6-1-2-7(11(14)15)9(13)5-6/h1-2,5,8,12-13H,3-4,10H2/t8-/m1/s1
• InChI Key： GUMSBRORMMOFGT-MRVPVSSYSA-N
• SMILES： O[C@@H](C1C=CC(=C(C=1)O)[N+](=O)[O-])CCN

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 112Ų

Additional information on 5-(1R)-3-amino-1-hydroxypropyl-2-nitrophenol

5-(1R)-3-Amino-1-Hydroxypropyl-2-Nitrophenol: A Comprehensive Overview

The compound 5-(1R)-3-amino-1-hydroxypropyl-2-nitrophenol, identified by the CAS number 2227767-63-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In recent years, advancements in synthetic methodologies and computational modeling have enhanced our understanding of its chemical behavior and biological activity.

Structurally, 5-(1R)-3-amino-1-hydroxypropyl-2-nitrophenol consists of a phenol ring substituted with a nitro group at the 2-position and an amino-containing propyl group at the 5-position. The stereochemistry at the hydroxyl-bearing carbon (C1) is specified as (R), which plays a crucial role in determining the compound's physical and chemical properties. The presence of both hydroxyl and amino groups introduces hydrogen bonding capabilities, making this compound highly polar and potentially bioactive.

Recent studies have explored the synthesis of 5-(1R)-3-amino-1-hydroxypropyl-2-nitrophenol through various routes, including nucleophilic aromatic substitution and enzymatic catalysis. These methods have not only improved yield but also provided insights into the stereochemical control during synthesis. For instance, researchers have employed chiral catalysts to achieve high enantiomeric excess, which is critical for applications in asymmetric synthesis.

In terms of biological activity, this compound has shown promise in pharmacological studies. Preclinical data suggest that it may exhibit antioxidant properties due to the redox-active nitrophenol moiety. Additionally, its ability to modulate cellular signaling pathways has been investigated, highlighting potential therapeutic applications in neurodegenerative diseases and inflammation. Collaborative efforts between chemists and biologists have further elucidated its mechanism of action, paving the way for future drug development.

The environmental impact of 5-(1R)-3-amino-1-hydroxypropyl-2-nitrophenol has also been a topic of interest. Studies on its biodegradation under various environmental conditions reveal that it undergoes rapid microbial transformation, reducing its persistence in ecosystems. This finding is particularly relevant for industries involved in chemical manufacturing, as it aligns with sustainability goals.

In conclusion, 5-(1R)-3-amino-1-hydroxypropyl-2-nitrophenol, with its unique structure and multifaceted properties, continues to be a focal point in scientific research. Its potential applications span across pharmaceuticals, materials science, and environmental chemistry. As research progresses, further insights into its synthesis, biological activity, and environmental fate will undoubtedly contribute to its broader utilization in diverse fields.